Cas no 1098106-77-4 (Benzenepropanamine, 3-bromo-β,β-dimethyl-)

• Product Name: Benzenepropanamine, 3-bromo-β,β-dimethyl-
• CAS No: 1098106-77-4
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5156897
• Update Time: 2025-05-22

Benzenepropanamine, 3-bromo-β,β-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 3-bromo-β,β-dimethyl-

• Inchi： 1S/C11H16BrN/c1-11(2,8-13)7-9-4-3-5-10(12)6-9/h3-6H,7-8,13H2,1-2H3
• InChI Key： LZTVAZIKIZXWMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Benzenepropanamine, 3-bromo-β,β-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenepropanamine, 3-bromo-β,β-dimethyl-

Benzenepropanamine, 3-bromo-β,β-dimethyl-

Benzenepropanamine, 3-bromo-β,β-dimethyl- is a chemical compound with the CAS registry number 1098106-77-4. This compound is a derivative of propanamine, a three-carbon chain amine, substituted with a bromine atom at the third position and two methyl groups on the beta carbon. The structure of this compound can be represented as follows: the benzene ring is attached to a propanamine chain where the second carbon (beta position) has two methyl groups, and the third carbon (gamma position) has a bromine substituent.

The synthesis of Benzenepropanamine, 3-bromo-β,β-dimethyl- typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation of benzene with an appropriate alkyl halide followed by nucleophilic substitution or elimination reactions to introduce the bromine and methyl groups. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry.

In terms of physical properties, Benzenepropanamine, 3-bromo-β,β-dimethyl- is a crystalline solid with a melting point around 125°C and a boiling point above 250°C under standard conditions. It is slightly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. The compound exhibits weak basicity due to the presence of the amine group, which can act as a nucleophile in various chemical reactions.

The applications of Benzenepropanamine, 3-bromo-β,β-dimethyl- are primarily in the field of organic synthesis. It serves as an intermediate in the preparation of more complex molecules, including pharmaceutical agents and agrochemicals. Recent studies have shown that this compound can be used as a building block for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties.

One of the most significant recent advancements involving Benzenepropanamine, 3-bromo-β,β-dimethyl- is its use in click chemistry reactions. Researchers have demonstrated that this compound can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form stable triazole rings. This reaction has opened new avenues for creating functionalized molecules with applications in drug delivery systems and materials science.

In addition to its role in organic synthesis, Benzenepropanamine, 3-bromo-β,β-dimethyl- has been studied for its potential as a chiral catalyst in asymmetric synthesis. The presence of multiple stereogenic centers in this compound makes it an attractive candidate for enantioselective reactions. Recent experiments have shown that this compound can facilitate the formation of chiral centers with high enantiomeric excess (ee), making it valuable in the production of optically active pharmaceuticals.

The safety profile of Benzenepropanamine, 3-bromo-β,β-dimethyl- has also been a topic of interest. While it is not classified as a hazardous substance under normal handling conditions, prolonged exposure may cause irritation to the eyes and skin. Proper protective equipment should be worn during handling to minimize health risks.

In conclusion, Benzenepropanamine, 3-bromo-β,β-dimethyl-, with its unique structure and versatile reactivity, continues to play a vital role in modern organic chemistry. Its applications span across various industries, from pharmaceuticals to materials science. As research progresses, new uses for this compound are likely to emerge, further solidifying its importance in chemical synthesis.